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Compound of Interest

Compound Name: Cyclopropylcarboxylic acid

Cat. No.: B031269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermodynamic properties

of cyclopropylcarboxylic acid (C₄H₆O₂, CAS: 1759-53-1). Understanding these properties is

crucial for process design, safety analysis, reaction modeling, and assessing the stability and

bioavailability of drug candidates incorporating the cyclopropyl moiety. This document

summarizes experimentally determined data, details the methodologies used for these

measurements, and illustrates relevant thermodynamic relationships and workflows.

Quantitative Thermodynamic Data
The following tables summarize the critical thermodynamic parameters for

cyclopropylcarboxylic acid. Data has been compiled from various sources, with primary data

originating from the NIST Standard Reference Database and peer-reviewed publications.

Table 1: Enthalpic and Phase Change Properties
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Property Value Units Method Reference

Standard

Enthalpy of

Combustion

(liquid),

ΔcH°liquid

-2035 kJ/mol
Combustion

Calorimetry

Bruylants and

Stassens,

1921[1]

Standard

Enthalpy of

Combustion

(liquid),

ΔcH°liquid

-2007 kJ/mol
Combustion

Calorimetry

Roth and Ostling,

1913[1]

Enthalpy of

Vaporization,

ΔvapH

58.9 ± 0.3 kJ/mol Ebulliometric
Steele, Chirico,

et al., 2002[1]

48.8 ± 0.4 kJ/mol Ebulliometric
Steele, Chirico,

et al., 2002[1]

Normal Boiling

Point, Tboil
182-184 °C N/A Sigma-Aldrich[2]

455 - 457 K N/A

Frinton

Laboratories Inc.,

1986[1]

Melting Point,

Tfus
14 - 17 °C N/A Sigma-Aldrich[2]

Note: The two cited values for the enthalpy of combustion reflect historical measurements and

highlight the importance of considering experimental uncertainties. The derived standard

enthalpy of formation in the liquid state (ΔfH°liquid) is approximately -396 kJ/mol and -424.3

kJ/mol from these values, respectively.[1]

Table 2: Heat Capacity Data (Ideal Gas)
The ideal gas heat capacity (Cp,gas) is a fundamental property for modeling the temperature

dependence of enthalpy and entropy.
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Temperature (K)
Gas Heat Capacity
(Cp,gas) (J/mol·K)

Method Reference

298.16 94.77 Adiabatic Calorimetry Tabacik V., 1978[1]

353.16 110.58 Adiabatic Calorimetry Tabacik V., 1978[1]

403.16 124.10 Adiabatic Calorimetry Tabacik V., 1978[1]

453.16 136.36 Adiabatic Calorimetry Tabacik V., 1978[1]

Experimental Protocols
The accurate determination of thermodynamic properties relies on precise and well-established

experimental techniques. The methodologies outlined below are representative of those used

to obtain the data presented in this guide.

Bomb Calorimetry for Enthalpy of Combustion
The standard enthalpy of combustion is determined using a bomb calorimeter, typically a static

bomb calorimeter for liquid samples.

Methodology:

Sample Preparation: A precise mass of high-purity cyclopropylcarboxylic acid is placed

into a crucible within a high-pressure stainless steel vessel, known as the "bomb." A small

amount of water (e.g., 1 cm³) is added to the bomb to ensure the final state of water from the

combustion is liquid.[3]

Pressurization: The bomb is sealed and pressurized with a large excess of pure oxygen,

typically to around 30 atm.[3]

Calorimeter Assembly: The bomb is submerged in a known mass of water in an insulated

container (calorimeter). The entire assembly is allowed to reach thermal equilibrium.

Ignition and Data Acquisition: The sample is ignited via an electrical fuse. The temperature of

the water in the calorimeter is monitored with high precision (e.g., using a platinum
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resistance thermometer) as it rises due to the heat released by the combustion. The

temperature is recorded until it reaches a maximum and begins to cool.

Calculation: The heat capacity of the calorimeter system (Ccal) is predetermined by

combusting a standard substance with a precisely known enthalpy of combustion, such as

benzoic acid.[4] The total heat released (q) is calculated using the formula q = C_cal * ΔT,

where ΔT is the corrected temperature rise.

Corrections: Corrections are applied for the heat of combustion of the fuse wire and for the

formation of nitric acid from residual nitrogen in the bomb. The final value is converted to the

standard enthalpy of combustion (ΔcH°) in kJ/mol.

Adiabatic Calorimetry for Heat Capacity
Adiabatic calorimetry is a highly accurate method for measuring the heat capacity of liquids and

solids as a function of temperature.[5]

Methodology:

Sample Containment: A known mass of the liquid sample is sealed in a calorimetric vessel,

which is equipped with a precision thermometer and an electrical heater.[5]

Adiabatic Shielding: The vessel is placed inside an adiabatic shield or jacket. The

temperature of this shield is controlled electronically to match the temperature of the sample

vessel at all times.[6] This minimizes heat loss to the surroundings, creating a near-perfectly

insulated system.

Heating and Measurement: A precisely measured quantity of electrical energy (Q) is supplied

to the heater in the sample vessel, causing a small increase in temperature (ΔT).

Stepwise Measurement: The heat capacity (Cp) is calculated from the energy input and the

resulting temperature rise (C_p = Q / ΔT). This process is repeated in a stepwise manner

over the desired temperature range to generate a heat capacity curve.[7]

Ebulliometric Method for Vapor Pressure and Enthalpy
of Vaporization
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Vapor pressure data, essential for calculating the enthalpy of vaporization, can be determined

using ebulliometry or effusion methods. The data from Steele, et al. (2002) was determined

using a specialized ebulliometric apparatus.

Methodology:

Apparatus: An ebulliometer is used, where the liquid is brought to its boiling point under a

controlled pressure.

Equilibrium Measurement: The apparatus is designed to ensure that the boiling liquid, its

vapor, and the condensing vapor are all in thermal equilibrium. The temperature of this

equilibrium is measured with high accuracy at a specific, controlled pressure.

Data Collection: By systematically varying the pressure of the inert gas above the sample, a

series of boiling point temperatures corresponding to different pressures is recorded.

Enthalpy of Vaporization Calculation: The enthalpy of vaporization (ΔvapH) is derived from

the vapor pressure data using the Clausius-Clapeyron equation: ln(P₂/P₁) = - (ΔvapH / R) *

(1/T₂ - 1/T₁) Plotting ln(P) versus 1/T yields a line with a slope of -ΔvapH/R, from which the

enthalpy of vaporization can be calculated.

Visualizations: Workflows and Relationships
Diagrams generated using Graphviz provide clear visual representations of experimental and

logical processes.

Experimental Workflow for Bomb Calorimetry

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Execution

Calculation

Weigh Sample

Place in Crucible

Add Water to Bomb

Seal & Pressurize
with O₂

Assemble Calorimeter

Ignite Sample

Record Temp Rise (ΔT)

Calculate q = C_cal * ΔT

Apply Corrections
(fuse, acid)

Calculate ΔcH°
(kJ/mol)

Final Enthalpy of
Combustion

Click to download full resolution via product page

Caption: Workflow for determining the enthalpy of combustion.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b031269?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Relationship Between Core Thermodynamic Properties

Relationship: ΔG = ΔH - TΔS

Enthalpy (H)
Measure of total energy

Gibbs Free Energy (G)
Measure of spontaneity

 ΔH

Entropy (S)
Measure of disorder

 -TΔS

Temperature (T)

Click to download full resolution via product page

Caption: The fundamental relationship between Gibbs Free Energy, Enthalpy, and Entropy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b031269#thermodynamic-properties-of-
cyclopropylcarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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